(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid

• CAS: 76549-02-5

Core Science & Biosynthesis

Thermodynamic Stability and Stereocontrol of Chiral 3-Hydroxy-2-methyl-3-phenylpropanoic Acid: A Mechanistic and Methodological Guide

Executive Summary

In the realm of asymmetric synthesis and drug development, the stereocontrolled construction of β -hydroxy acids is a foundational operation. 3-hydroxy-2-methyl-3-phenylpropanoic acid is a classic aldol adduct that presents two contiguous stereocenters (C2 and C3), yielding four possible stereoisomers: two syn enantiomers and two anti enantiomers. As a Senior Application Scientist, I frequently encounter workflows where researchers conflate kinetic stereocontrol with thermodynamic stability.

This whitepaper dissects the causality behind the thermodynamic stability of these diastereomers. We will explore why the anti diastereomer represents the thermodynamic sink of the system, how to kinetically trap the syn diastereomer using highly ordered transition states, and provide self-validating experimental protocols to navigate this stereochemical landscape.

Conformational Thermodynamics & Stereoisomerism

The relative thermodynamic stability of the syn versus anti diastereomers of 3-hydroxy-2-methyl-3-phenylpropanoic acid is dictated by the steric strain inherent in their extended conformations[1].

When evaluating the thermodynamic equilibrium of these molecules, we must analyze the staggered conformers around the C2–C3 bond:

• The Anti Diastereomer (Thermodynamic Product): In its lowest-energy staggered conformation, the bulky phenyl group at C3, the methyl group at C2, and the carboxylate group can adopt an antiperiplanar arrangement. This minimizes severe gauche interactions, making the anti isomer the thermodynamically favored state.

• The Syn Diastereomer (Kinetic Product): To achieve a staggered conformation, the syn isomer is forced to place at least two bulky substituents (e.g., the phenyl and the carboxylate groups) into a sterically demanding gauche relationship. This elevated ground-state energy makes the syn isomer thermodynamically unstable relative to the anti form.

Quantitative Data Presentation

To facilitate easy comparison, the thermodynamic, kinetic, and analytical parameters of the two diastereomeric pairs are summarized below.

Property	Syn-Diastereomer (e.g., 2R,3R)	Anti-Diastereomer (e.g., 2R,3S)
Relative Thermodynamic Stability	Higher Energy (Kinetic Product)	Lower Energy (Thermodynamic Sink)
Dominant Transition State	Closed Zimmerman-Traxler (6-membered)	Open / Equilibration (Retro-aldol)
Steric Profile (Extended Form)	Severe gauche interactions	Antiperiplanar arrangement of bulky groups
1 H-NMR J2,3​ Coupling	~ 3.0 – 4.0 Hz (Gauche H2-H3)	~ 7.0 – 9.0 Hz (Anti H2-H3)
Synthetic Control Strategy	Low Temp (-78 °C), Li/B/Zr Enolates	Room Temp, Base-Catalyzed Epimerization

Mechanistic Pathways of Stereocontrol

To synthesize the higher-energy syn diastereomer, we must bypass the thermodynamic preference of the molecule by utilizing kinetic control . This is typically achieved using a chiral auxiliary (such as an Evans oxazolidinone or pseudoephedrine) and forming a highly coordinated metal enolate (Lithium, Boron, or Zirconium)[2][3].

The metal coordinates both the enolate oxygen and the incoming benzaldehyde oxygen, forcing the reaction through a rigid, chair-like Zimmerman-Traxler transition state [4]. Because the reaction is kept at cryogenic temperatures (-78 °C), the system lacks the activation energy to undergo reversible retro-aldol cleavage.

Conversely, if the reaction is allowed to warm, or if the product is subjected to strongly basic conditions, the C2 α -proton can be reversibly deprotonated. This epimerization destroys the kinetic stereocenter and funnels the molecule into the thermodynamically stable anti configuration.

Reaction coordinate logic dictating kinetic vs. thermodynamic product formation.

Self-Validating Experimental Protocols

The following protocols are engineered with built-in causality and self-validation checkpoints to ensure scientific integrity.

Protocol A: Kinetically Controlled Synthesis of Syn-(2R,3R)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid

This protocol utilizes (S,S)-(+)-pseudoephedrine propionamide to direct the kinetic formation of the syn-aldol adduct[2].

Step 1: Z-Enolate Formation

• Dissolve (S,S)-(+)-pseudoephedrine propionamide (1.0 eq) in anhydrous THF under an argon atmosphere.

• Cool the system to -78 °C. Causality: Cryogenic temperatures are mandatory to prevent enolate equilibration and ensure exclusive formation of the Z-enolate.

• Add Lithium diisopropylamide (LDA, 2.1 eq) dropwise. Stir for 30 minutes.

Step 2: Aldol Addition

• Add a transmetalating agent such as a Zirconium(II) salt (optional but recommended for >99% syn selectivity) followed by benzaldehyde (1.2 eq) dropwise.

• Stir at -78 °C for 2 hours. Causality: The low temperature traps the reaction in the Zimmerman-Traxler transition state, preventing thermodynamic retro-aldol pathways.

• Self-Validation Checkpoint: Withdraw a 50 µL aliquot, quench in saturated NH 4​ Cl, extract with EtOAc, and analyze via crude 1 H-NMR. A doublet for the C3 methine proton at ~4.9 ppm with J≈3.5 Hz confirms the kinetic syn-aldol adduct.

Step 3: Auxiliary Cleavage

• Quench the main reaction with saturated aqueous NH 4​ Cl and extract with EtOAc.

• Dissolve the purified amide in dioxane and add 4 M H 2​ SO 4​ at 0 °C. Reflux for 2 hours. Causality: Acidic hydrolysis cleaves the auxiliary without epimerizing the C2 α -center, as enolization is suppressed in acidic media.

• Basify to pH 12, wash with DCM, acidify the aqueous layer to pH 2, and extract the pure syn-acid with EtOAc.

Protocol B: Thermodynamically Driven Epimerization to the Anti-Diastereomer

If the anti-diastereomer is desired, the kinetic syn-product can be deliberately epimerized.

Step 1: Base-Catalyzed Equilibration

• Dissolve the syn-3-hydroxy-2-methyl-3-phenylpropanoic acid (or its methyl ester) in anhydrous Methanol.

• Add Sodium Methoxide (NaOMe, 1.5 eq) and stir at room temperature for 12 hours. Causality: The methoxide base reversibly deprotonates the C2 α -proton. The resulting planar enolate destroys the C2 stereocenter. Reprotonation occurs preferentially from the less hindered face to yield the thermodynamically stable anti-conformer.

Step 2: Analytical Confirmation

• Self-Validation Checkpoint: Monitor the epimerization via 1 H-NMR. The shift of the C3 methine proton from a small coupling constant ( J≈3.5 Hz) to a larger coupling constant ( J≈8.5 Hz) indicates successful thermodynamic equilibration.

Analytical Validation Workflow

Trust in stereochemical assignment relies on rigorous analytical validation. The Karplus equation dictates that the dihedral angle between the H2 and H3 protons directly influences their NMR coupling constant ( J ). Because the anti isomer adopts an antiperiplanar conformation (dihedral angle ~180°), it exhibits a significantly larger J value than the syn isomer, which is locked in a gauche conformation (dihedral angle ~60°) due to intramolecular hydrogen bonding.

Workflow for the analytical validation of syn and anti diastereomers.

References

• Asymmetric Aldol Reactions Using (S,S)-(+)-Pseudoephedrine-Based Amides: Stereoselective Synthesis of α -Methyl- β -hydroxy Acids, Esters, Ketones, and 1,3-Syn and 1,3-Anti Diols Source: acs.org (The Journal of Organic Chemistry) URL:[Link]

• Overview of the Topics to be Covered in CHEM 330 Source: ubc.ca URL:[Link]

• Aldol reactions - Grokipedia Source: grokipedia.com URL:[Link]

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• 3. (4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone | 16251-45-9 | Benchchem [benchchem.com]
• 4. Aldol reactions — Grokipedia [grokipedia.com]

Discovery, Biosynthetic Homology, and Synthesis of 3-Hydroxy-2-methyl-3-phenylpropanoic Acid Derivatives: A Technical Guide

Executive Summary

The scaffold 3-hydroxy-2-methyl-3-phenylpropanoic acid is a quintessential β -hydroxy- α -methyl carboxylic acid derivative. While the exact phenyl-substituted core is a specialized motif, its structural backbone is homologous to the ubiquitous polypropionate pathways found in complex macrolide natural products. This whitepaper explores the discovery, enzymatic occurrence, and rigorous chemical synthesis of this scaffold, providing an authoritative guide for drug development professionals leveraging this moiety for peptidomimetics and CNS therapeutics[1].

Structural Homology and Natural Occurrence Paradigms

In nature, the alternating methyl-hydroxy motif is generated via iterative polyketide synthase (PKS) pathways, utilizing methylmalonyl-CoA to build complex architectures like erythromycin and the sitophilate pheromones[2]. The phenyl derivative, 3-hydroxy-2-methyl-3-phenylpropanoic acid, serves as the ultimate "stress-test" model for these natural systems due to the steric bulk and UV-activity of the aromatic ring.

Recently, biocatalytic mining has uncovered natural enzymes capable of processing this exact scaffold. For instance, D-threonine aldolases isolated from Pseudomonas sp. naturally process aliphatic substrates but have been discovered to accept benzaldehyde and D-alanine to yield 2-amino-3-hydroxy-2-methyl-3-phenylpropanoic acid, a quaternary amino acid derivative[3]. Furthermore, directed evolution of D-amino acid aminotransferases has yielded (R)- β -transaminases capable of synthesizing enantiopure derivatives of this scaffold, proving the latent capacity of natural enzymes to access these complex aromatic structures[4].

The Asymmetric Aldol Paradigm: Chemical Discovery

The most robust method for discovering and synthesizing derivatives of this scaffold is the Evans asymmetric aldol reaction[5]. By utilizing a chiral oxazolidinone auxiliary, researchers can dictate the stereochemical outcome of the carbon-carbon bond formation with near-perfect precision[6].

Causality in Experimental Design:

• Enolization Geometry: Dibutylboron triflate (Bu₂BOTf) is selected over titanium or lithium enolates because the short B-O and B-C bonds create a highly ordered, tight Zimmerman-Traxler transition state. This maximizes allylic strain (A 1,3 ), forcing the exclusive formation of the Z-enolate[6].

• Facial Selectivity: The bulky isopropyl or phenyl group on the chiral auxiliary blocks one face of the enolate. Benzaldehyde is forced to approach from the opposite trajectory, yielding the syn-aldol adduct[5].

• Cleavage: Hydrolysis with LiOH/H₂O₂ is critical. H₂O₂ forms a hyper-nucleophilic hydroperoxide ion that attacks the imide carbonyl rapidly at 0 °C, preventing the basic conditions from epimerizing the newly formed α -methyl stereocenter[6].

Caption: Logical workflow and transition state causality of the Evans Asymmetric Aldol Reaction.

Experimental Protocol: Self-Validating Synthesis

The following step-by-step methodology describes the synthesis of (2S,3S)-3-hydroxy-2-methyl-3-phenylpropanoic acid. This protocol incorporates self-validating checkpoints to ensure scientific integrity.

Step 1: Boron Enolate Formation

• Dissolve 1.0 eq of (S)-4-isopropyl-N-propionyl-2-oxazolidinone in anhydrous CH₂Cl₂ (0.2 M) under argon[6].

• Cool the solution to -78 °C.

• Dropwise add 1.1 eq of Bu₂BOTf (1.0 M in CH₂Cl₂), followed by 1.2 eq of anhydrous DIPEA.

• Validation Checkpoint: Stir for 30 minutes at -78 °C, then 30 minutes at 0 °C. A pale yellow homogeneous solution confirms complete enolization.

Step 2: Aldol Addition

• Recool the enolate solution to -78 °C.

• Slowly add 1.1 eq of freshly distilled benzaldehyde.

• Stir for 1 hour at -78 °C, then warm to 0 °C for 2 hours.

• Quench with pH 7 phosphate buffer and methanol.

• Validation Checkpoint: Isolate a 1 mg aliquot and analyze via chiral HPLC. A diastereomeric ratio (d.r.) of >99:1 confirms successful stereocontrol[5].

Step 3: Auxiliary Cleavage

• Dissolve the purified aldol adduct in a 3:1 mixture of THF/H₂O at 0 °C.

• Add 4.0 eq of 30% H₂O₂, followed by 2.0 eq of LiOH.

• Stir for 1 hour at 0 °C.

• Validation Checkpoint: Monitor via TLC (UV light). The disappearance of the UV-active imide starting material indicates complete cleavage.

• Quench with Na₂SO₃ to destroy excess peroxide, acidify to pH 2, and extract the target acid with ethyl acetate.

Quantitative Data Summaries

The stereoselective outcomes of chemical and biocatalytic approaches to this scaffold and its derivatives are summarized below.

Table 1: Stereoselective Outcomes of Auxiliary-Mediated Aldol Additions

Aldehyde Substrate	Chiral Auxiliary/Method	Product Derivative	Yield (%)	d.r. (syn:anti)
Benzaldehyde	Evans Oxazolidinone	3-hydroxy-2-methyl-3-phenylpropanoic acid	85%	>99:1[5]
Isobutyraldehyde	Evans Oxazolidinone	3-hydroxy-2,4-dimethylpentanoic acid	90%	>99:1[6]
Benzaldehyde	Pseudoephedrine Amide	3-hydroxy-2-methyl-3-phenylpropanoic acid	89%	>99:1[2]

Table 2: Biocatalytic Performance on the 3-Phenylpropanoic Scaffold

Enzyme System	Substrates	Target Derivative	e.e. (%)	Yield
D-Threonine Aldolase	Benzaldehyde + D-Alanine	2-amino-3-hydroxy-2-methyl-3-phenylpropanoic acid	>99.5%	16% (Prep)[3]
Engineered (R)- β -TA	β -phenylalanine	β -amino acid derivatives	>99.0%	High[4]

Applications in Drug Development

The 3-hydroxy-2-methyl-3-phenylpropanoic acid scaffold is highly prized in medicinal chemistry. Its derivatives are actively utilized as modulators of the metabotropic glutamate receptor 5 (mGluR5). These compounds show significant therapeutic utility in treating central nervous system (CNS) disorders, including schizophrenia and anxiety[1]. The precise spatial arrangement of the hydroxyl, methyl, and phenyl groups allows for highly specific binding interactions within the allosteric pockets of mGluR5, demonstrating the critical importance of enantiopure synthesis in modern drug discovery.

Caption: Biocatalytic pathway utilizing D-Threonine Aldolase for quaternary amino acid synthesis.

References

• The Journal of Organic Chemistry - Asymmetric Aldol Reactions Using (S,S)-(+)-Pseudoephedrine-Based Amides.[Link]

• D-NB.info - Application of Threonine Aldolases for the Asymmetric Synthesis of α‐Quaternary α‐Amino Acids. [Link]

• ACS Catalysis - Creation of a (R)-β-Transaminase by Directed Evolution of d-Amino Acid Aminotransferase. [Link]

• Google Patents - WO2012064603A1 - Oxazolidinones as modul

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• 1. WO2012064603A1 - Oxazolidinones as modulators of mglur5 - Google Patents [patents.google.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. (4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone | 16251-45-9 | Benchchem [benchchem.com]
• 6. (S)-Benzyl 4-isopropyl-2,5-dioxooxazolidine-3-carboxylate|Z-Val-NCA [benchchem.com]

Protocols & Analytical Methods

(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid: A Versatile Chiral Building Block in Modern Drug Discovery

Introduction: The Imperative of Chirality in Drug Design

In the landscape of modern pharmaceutical development, the three-dimensional arrangement of atoms within a drug molecule is of paramount importance. Chirality, the property of a molecule being non-superimposable on its mirror image, can have profound implications for a drug's efficacy, safety, and metabolic profile. The human body, itself a chiral environment, often interacts differently with the two enantiomers of a chiral drug. This has led to a paradigm shift in the pharmaceutical industry towards the development of single-enantiomer drugs to maximize therapeutic benefit while minimizing off-target effects and potential toxicity.[1]

Chiral building blocks are enantiomerically pure compounds that serve as foundational synthons in the construction of complex, stereochemically defined active pharmaceutical ingredients (APIs).[2] Among these, (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid stands out as a valuable and versatile intermediate. Its vicinal stereocenters, a hydroxyl group, and a carboxylic acid functionality provide a rich scaffold for the synthesis of a diverse array of bioactive molecules. This guide provides an in-depth exploration of the stereoselective synthesis of this building block and its application in drug discovery, complete with detailed experimental protocols.

Stereoselective Synthesis: The Evans Aldol Approach

The cornerstone of utilizing (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid is a reliable and highly stereoselective synthetic route. The Evans aldol reaction, a powerful method for the diastereoselective construction of carbon-carbon bonds, provides an elegant solution for establishing the desired syn relationship between the C2 methyl and C3 hydroxyl groups.[3][4] This method employs a chiral oxazolidinone auxiliary to direct the stereochemical outcome of the reaction.

Causality of Stereoselection

The high diastereoselectivity of the Evans aldol reaction is a direct consequence of the steric and electronic properties of the chiral auxiliary. The auxiliary, typically derived from a readily available amino acid like valine or phenylalanine, is first acylated with propionyl chloride. Treatment with a boron triflate and a hindered base generates a Z-enolate. The chiral auxiliary then shields one face of the enolate, forcing the incoming aldehyde (in this case, benzaldehyde) to approach from the less hindered face. This directed approach proceeds through a highly organized, six-membered chair-like transition state, which minimizes steric interactions and dictates the absolute stereochemistry of the newly formed stereocenters.[4]

Caption: Synthetic workflow for (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid.

Application in Drug Discovery: A Gateway to Bioactive Scaffolds

The defined stereochemistry and versatile functional groups of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid make it a valuable precursor for a range of pharmacologically relevant structures. While direct incorporation into a large number of marketed drugs is not extensively documented under this specific isomer, its structural motifs are present in several classes of therapeutic agents. Its close structural relationship to the side chain of the blockbuster anticancer drug Paclitaxel (Taxol) highlights the importance of the 3-hydroxy-2-methyl-3-phenylpropanoic acid core. Although the Taxol side chain possesses (2R,3S) stereochemistry, the synthetic strategies are often adaptable to produce other stereoisomers.[1]

The (2S,3S) isomer can serve as a crucial starting material for:

• Antiviral Agents: The β-hydroxy acid moiety is a key component in the design of protease inhibitors, including those targeting HIV. The specific stereochemistry is often critical for fitting into the enzyme's active site.

• Anticancer Agents: Beyond Taxol analogues, this building block can be used to synthesize novel tubulin polymerization inhibitors or other antimitotic agents.

• Neurological Drugs: The phenylpropanoic acid scaffold is present in various centrally acting agents. The (2S,3S) stereochemistry can influence blood-brain barrier permeability and target engagement.[3]

Experimental Protocols

The following protocols are provided as a guide for the synthesis and derivatization of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. All procedures should be carried out by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Stereoselective Synthesis via Evans Aldol Reaction

This protocol is adapted from the highly reliable procedure published in Organic Syntheses.[3]

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)
(S)-4-(phenylmethyl)-2-oxazolidinone	90717-38-1	177.20	100
Propionyl chloride	79-03-8	92.52	110
Di-n-butylboron triflate (1.0 M in CH2Cl2)	60669-69-4	244.01	110
Triethylamine	121-44-8	101.19	120
Benzaldehyde	100-52-7	106.12	120
Lithium hydroxide monohydrate	1310-66-3	41.96	200
Hydrogen peroxide (30% aq. solution)	7722-84-1	34.01	-
Dichloromethane (anhydrous)	75-09-2	84.93	-
Tetrahydrofuran (anhydrous)	109-99-9	72.11	-
Ethyl acetate	141-78-6	88.11	-
Hexanes	110-54-3	86.18	-

Procedure:

• Acylation of the Chiral Auxiliary: To a solution of (S)-4-(phenylmethyl)-2-oxazolidinone (17.7 g, 100 mmol) in anhydrous tetrahydrofuran (300 mL) at -78 °C under a nitrogen atmosphere, add n-butyllithium (1.6 M in hexanes, 65.6 mL, 105 mmol) dropwise. After stirring for 15 minutes, add propionyl chloride (9.6 mL, 110 mmol) dropwise. Stir the reaction mixture at -78 °C for 30 minutes and then warm to 0 °C for 1 hour. Quench the reaction with saturated aqueous ammonium chloride solution and extract with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the N-propionyl oxazolidinone.

• Diastereoselective Aldol Condensation: Dissolve the N-propionyl oxazolidinone (23.3 g, 100 mmol) in anhydrous dichloromethane (200 mL) and cool to 0 °C. Add di-n-butylboron triflate (1.0 M in CH2Cl2, 110 mL, 110 mmol) dropwise, followed by the dropwise addition of triethylamine (16.7 mL, 120 mmol). Cool the resulting solution to -78 °C and add freshly distilled benzaldehyde (12.2 mL, 120 mmol) dropwise. Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour. Quench the reaction by adding a pH 7 phosphate buffer.

• Work-up and Purification of the Aldol Adduct: Separate the organic layer and wash the aqueous layer with dichloromethane. Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate. After filtration and concentration, the crude aldol adduct can be purified by recrystallization from an ethyl acetate/hexanes mixture to yield the diastereomerically pure product.

• Hydrolysis and Recovery of the Auxiliary: Dissolve the purified aldol adduct (28.0 g, 82.5 mmol) in a mixture of tetrahydrofuran (200 mL) and water (50 mL). Cool to 0 °C and add 30% aqueous hydrogen peroxide (34 mL), followed by an aqueous solution of lithium hydroxide monohydrate (4.2 g, 100 mmol in 50 mL of water). Stir vigorously at room temperature for 4 hours. Quench the excess peroxide with aqueous sodium sulfite. Concentrate the mixture to remove the tetrahydrofuran and wash the aqueous residue with dichloromethane to recover the chiral auxiliary. Acidify the aqueous layer to pH 2 with 1 M HCl and extract with ethyl acetate. The combined ethyl acetate extracts are dried over anhydrous sodium sulfate, filtered, and concentrated to afford (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid as a white solid.

Protocol 2: Fischer Esterification

Procedure:

• Dissolve (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid (1.80 g, 10 mmol) in methanol (50 mL).

• Carefully add concentrated sulfuric acid (0.5 mL) dropwise with stirring.

• Heat the mixture to reflux for 4 hours.

• Cool the reaction to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate (50 mL) and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the methyl ester.

Protocol 3: Amide Coupling using EDC/HOBt

Procedure:

• To a solution of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid (1.80 g, 10 mmol) in anhydrous dichloromethane (50 mL) at 0 °C, add 1-hydroxybenzotriazole (HOBt) (1.5 g, 11 mmol) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (2.1 g, 11 mmol).

• Stir the mixture for 15 minutes, then add the desired amine (10 mmol) and N,N-diisopropylethylamine (DIPEA) (2.1 mL, 12 mmol).

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Dilute the reaction with dichloromethane and wash with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude amide can be purified by column chromatography.

Data Presentation

Synthesis Step	Product	Typical Yield (%)	Key Characterization Data (Expected)
Evans Aldol Condensation	Diastereomerically Pure Aldol Adduct	80-90	¹H NMR showing a single set of diastereomeric protons. Diastereomeric ratio >98:2 by HPLC or NMR analysis.
Hydrolysis of Aldol Adduct	(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid	90-95	m.p. ~115-117 °C. Chiral HPLC analysis to confirm enantiomeric purity (>99% ee).
Fischer Esterification	Methyl (2S,3S)-3-hydroxy-2-methyl-3-phenylpropanoate	85-95	¹H NMR showing a singlet for the methyl ester at ~3.7 ppm. IR spectroscopy showing a characteristic ester C=O stretch at ~1735 cm⁻¹.
Amide Coupling (with Benzylamine)	(2S,3S)-N-benzyl-3-hydroxy-2-methyl-3-phenylpropanamide	80-90	¹H NMR showing characteristic peaks for the benzyl group. Mass spectrometry confirming the expected molecular weight.

Logical Relationships in Drug Development

The utility of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid in drug discovery is rooted in a logical progression from a simple chiral starting material to a complex, biologically active molecule.

Caption: Logical flow from chiral building block to drug candidate.

Conclusion

(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid is a powerful chiral building block that provides access to a rich chemical space for drug discovery. Its stereoselective synthesis via the Evans aldol reaction is a robust and well-established method, ensuring high enantiomeric purity. The versatile functional groups of this synthon allow for its incorporation into a variety of molecular scaffolds, making it a valuable asset in the development of new therapeutics where precise three-dimensional structure is a prerequisite for biological activity. The protocols and data presented herein serve as a comprehensive resource for researchers and scientists in the pharmaceutical industry to harness the potential of this important chiral intermediate.

References

• Gage, J. R.; Evans, D. A. (1990). "Diastereoselective Aldol Condensation Using a Chiral Oxazolidinone Auxiliary: (2S,3S)-3-Hydroxy-3-phenyl-2-methylpropanoic Acid". Organic Syntheses, 68, 83. [Link]

• Chiral Building Blocks in Advanced Chemical Synthesis and Drug Development. (2025). AiFChem.

• (2S,3S)-3-Amino-2-hydroxy-3-phenylpropionic acid. Chem-Impex. [Link]

• Research Advances in Clinical Applications, Anticancer Mechanism, Total Chemical Synthesis, Semi-Synthesis and Biosynthesis of Paclitaxel. (2023). Molecules, 28(22), 7517. [Link]

• Evans Aldol Reaction. (2014). Chem-Station Int. Ed. [Link]

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• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Esterification of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid

Introduction

(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid is a chiral building block of significant interest in the pharmaceutical industry. Its derivatives are key intermediates in the synthesis of various biologically active molecules. The esterification of this acid is a critical transformation, and the choice of reaction conditions is paramount to ensure high yield, prevent side reactions, and maintain the stereochemical integrity of the final product. This guide provides a comprehensive overview of various esterification methods, detailing their mechanisms, advantages, and limitations, along with step-by-step protocols tailored for researchers, scientists, and drug development professionals.

Understanding the Substrate: (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid

Before delving into esterification protocols, it is crucial to understand the key structural features of the starting material that influence the choice of reaction conditions.

• Chiral Centers: The molecule possesses two stereocenters at the C2 and C3 positions. The (2S,3S) configuration is crucial for the biological activity of many of its derivatives. Therefore, esterification methods must be chosen to minimize the risk of epimerization at these centers.

• Tertiary Benzylic Alcohol: The hydroxyl group at the C3 position is a tertiary alcohol and is also benzylic. This structural feature makes it prone to dehydration under strong acidic and high-temperature conditions, leading to the formation of α,β-unsaturated byproducts.[1][2][3]

• Steric Hindrance: The presence of a methyl group at the C2 position and a phenyl group at the C3 position can introduce steric hindrance, potentially slowing down the rate of esterification, particularly with bulky alcohols.

Comparative Overview of Esterification Methods

Several methods can be employed for the esterification of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. The choice of method will depend on the desired ester, the scale of the reaction, and the sensitivity of the substrate to the reaction conditions.

Method	Catalyst/Reagents	Typical Conditions	Advantages	Disadvantages	Stereochemical Outcome
Fischer-Speier Esterification	Strong acid (e.g., H₂SO₄, HCl)	Reflux in excess alcohol	Cost-effective, simple procedure.	Harsh conditions can cause dehydration and epimerization.[2][3] Reversible reaction requiring removal of water.	Potential for epimerization at the α-carbon.
Steglich Esterification	DCC or EDC, DMAP (catalytic)	Room temperature, aprotic solvent (e.g., DCM)	Mild conditions, high yields, suitable for sterically hindered substrates.[4]	DCC can cause allergic reactions.[5] Dicyclohexylurea (DCU) byproduct can be difficult to remove completely.	Generally preserves stereochemistry.
Mitsunobu Reaction	PPh₃, DEAD or DIAD	Low temperature (e.g., 0 °C to RT), aprotic solvent (e.g., THF)	Mild conditions, high yields, proceeds with inversion of configuration at the alcohol center (not applicable here as the carboxylic acid is the nucleophile).	Stoichiometric amounts of reagents required, triphenylphosphine oxide byproduct can be challenging to remove.	Preserves stereochemistry of the carboxylic acid.
Diazomethane Esterification	Diazomethane (CH₂N₂)	Room temperature, ether/methanol	Very mild, high-yielding for methyl esters, simple workup.[6]	Diazomethane is highly toxic and explosive, requiring specialized handling.[6]	Preserves stereochemistry.
Enzymatic Esterification	Lipase (e.g., from Candida antarctica)	Mild temperature, organic solvent	High stereospecificity, environmentally friendly.	Slower reaction times, enzyme cost and stability can be a concern.	Excellent preservation of stereochemistry.

Reaction Mechanisms and Workflows

Fischer-Speier Esterification

This classic method involves the acid-catalyzed reaction between a carboxylic acid and an alcohol. The mechanism proceeds via protonation of the carbonyl oxygen, followed by nucleophilic attack of the alcohol.

Caption: Workflow for Fischer-Speier Esterification.

Steglich Esterification

The Steglich esterification is a much milder method that utilizes a carbodiimide (like DCC or EDC) to activate the carboxylic acid and a catalytic amount of DMAP to facilitate the acyl transfer.[4]

Sources

• 1. Pseudourea-mediated dehydration of tertiary and benzylic alcohols - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. shimadzu.com [shimadzu.com]
• 5. prepchem.com [prepchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

The Elusive Role of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid in Solid-Phase Peptide Synthesis: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid is a chiral organic compound cataloged as a chemical synthesis intermediate. Its structural features, including a hydroxyl group, a methyl-substituted alpha-carbon, and a phenyl ring, suggest potential for its use as a building block in the synthesis of complex molecules. However, a comprehensive review of scientific literature and chemical supplier databases reveals a significant lack of documented applications for this specific molecule within the realm of solid-phase peptide synthesis (SPPS). This technical note addresses the hypothetical role of this compound in SPPS, outlines the necessary chemical modifications for its potential incorporation into peptide chains, and provides context based on the use of structurally related compounds.

While direct protocols for the use of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid in SPPS are not available, its structure is reminiscent of other non-proteinogenic building blocks used to create peptidomimetics and depsipeptides. These modified peptides are of great interest in drug discovery for their enhanced stability and unique conformational properties.

Hypothetical Application in SPPS: A Structural Perspective

For a molecule to be incorporated into a growing peptide chain using standard SPPS protocols, it must possess two key functional groups: a carboxylic acid and a primary or secondary amine. The carboxylic acid is activated for coupling, while the amine acts as the nucleophile in the peptide bond-forming reaction.

(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid possesses a carboxylic acid group but lacks an amino group. This fundamental structural difference prevents its direct use as an amino acid surrogate in conventional SPPS.

Necessary Modifications for SPPS Integration

To be utilized in SPPS, (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid would need to undergo significant chemical modification. The most logical approach would be the introduction of an amino group, transforming it into a β-amino acid derivative.

Diagram: Hypothetical Conversion to an SPPS-Compatible Building Block

Caption: Hypothetical workflow for modifying the topic compound for SPPS.

Comparison with Structurally Related Compounds in SPPS

The investigation into the role of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid led to the identification of a structurally similar compound with established applications in peptide synthesis: (2S,3S)-3-Amino-2-hydroxy-3-phenylpropionic acid . This molecule is a non-standard amino acid that can be incorporated into peptide sequences to impart unique conformational attributes[]. Its use in peptide synthesis is a testament to the interest in developing novel peptide-based therapeutics with enhanced pharmacological properties[].

The key difference lies in the presence of an amino group in (2S,3S)-3-Amino-2-hydroxy-3-phenylpropionic acid, making it directly compatible with SPPS protocols after appropriate N-terminal protection (e.g., with an Fmoc group).

Potential as a Building Block for Depsipeptides

Depsipeptides are peptides that contain one or more ester bonds in place of amide bonds. The hydroxyl group of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid makes it a potential candidate for the synthesis of depsipeptides. In this context, it would be incorporated as a hydroxy acid, forming an ester linkage with the preceding amino acid in the sequence.

The solid-phase synthesis of depsipeptides is a specialized area of peptide chemistry that requires modified coupling protocols to facilitate ester bond formation on the solid support.

Conclusion

For this compound to be utilized in SPPS, it would require chemical derivatization, most notably the introduction of an amino group to enable its function as an amino acid analogue. While its structure suggests potential for creating peptidomimetics or depsipeptides, specific methodologies for its incorporation are not described in the current body of scientific literature.

Researchers interested in utilizing this specific scaffold in peptide design would first need to develop a robust synthetic route to a suitably protected derivative, followed by optimization of coupling and cleavage conditions in the context of SPPS. Future work in this area could expand the toolbox of non-natural building blocks available for the synthesis of novel peptide-based molecules.

References

Sources

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess in the Synthesis of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid

Welcome to the Technical Support Center for asymmetric synthesis. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the synthesis of (2S,3S)-3-hydroxy-2-methyl-3-phenylpropanoic acid .

This molecule is a classic syn-aldol building block. Achieving high enantiomeric excess (ee) and diastereomeric ratio (dr) requires precise control over enolate geometry, transition-state rigidity, and cleavage conditions. Below, you will find field-proven troubleshooting FAQs, self-validating protocols, and quantitative benchmarks to ensure the scientific integrity of your workflow.

Part 1: Troubleshooting Guides & FAQs

Q1: My final (2S,3S)-acid has an enantiomeric excess (ee) of <90%. Is the issue occurring during the aldol addition or the auxiliary cleavage? A1: To isolate the root cause, you must implement a Validation Checkpoint before cleavage. Analyze your intermediate aldol adduct via chiral HPLC (e.g., Chiralcel OD column).

• If the dr of the adduct is low (<95:5): The issue lies in the aldol addition. Poor stereocontrol is usually caused by incomplete formation of the Z-enolate or a loose transition state. Ensure your Lewis acid (e.g., TiCl₄) is strictly anhydrous, as trace moisture causes background achiral reactions.

• If the dr is high (>95:5) but the final ee is low: The stereocenter is epimerizing during the cleavage step. See Q2.

Q2: I am observing epimerization at the C2 position, yielding the (2R,3S) anti-isomer during auxiliary cleavage. How can I prevent this? A2: Epimerization at the highly acidic α -proton (C2) is a hallmark of basic hydrolysis (e.g., LiOH/H₂O₂). The basic conditions facilitate deprotonation or a retro-aldol pathway, destroying your ee. Switch to acid-catalyzed hydrolysis. Refluxing the adduct in a 1:1 mixture of 4 M H₂SO₄ and 1,4-dioxane effectively cleaves the auxiliary without dehydration or epimerization [1].

Q3: Which chiral auxiliary provides the most robust stereocontrol for the (2S,3S) configuration? A3: While standard Evans oxazolidinones are popular, achieving the specific (2S,3S) syn-configuration (often termed the "non-Evans syn") is highly efficient using an intramolecular chiral relay approach. The (1R,2S)-norephedrine-derived oxadiazinone auxiliary utilizes a stereogenic nitrogen to amplify facial selectivity, yielding the (2S,3S) adduct in >95% ee [2]. Alternatively, (R,R)-(-)-pseudoephedrine can be used to form the Z-enolate, which upon aldol addition yields the same (2S,3S) stereocenter [1].

Part 2: Quantitative Data & Benchmarks

To help you benchmark your results, the following table summarizes the expected outcomes when synthesizing the (2S,3S) isomer using top-tier chiral auxiliaries.

Chiral Auxiliary System	Enolization Conditions	Cleavage Conditions	Yield (%)	dr (syn:anti)	ee (%)	Ref
(1R,2S)-Norephedrine oxadiazinone	TiCl₄, Et₃N, 0 °C	4 M H₂SO₄ / Dioxane	85%	>99:1	≥95%	[2]
(R,R)-(-)-Pseudoephedrine	LDA, LiCl, -78 °C	4 M H₂SO₄ / Dioxane	88%	97:3	>99%	[1]

Part 3: Mechanistic Troubleshooting Workflow

Fig 1: Troubleshooting workflow for asymmetric synthesis and cleavage of the (2S,3S)-aldol product.

Part 4: Self-Validating Experimental Protocols

The following protocols are engineered to ensure high fidelity in your synthesis. Do not skip the causality checks; they are the foundation of reproducible science.

Protocol A: Titanium-Mediated Asymmetric Aldol Addition (Chiral Relay Route)

This protocol utilizes the (1R,2S)-norephedrine-derived oxadiazinone auxiliary to establish the (2S,3S) stereocenters [2].

• Preparation: Dissolve the N-propionyl oxadiazinone auxiliary (1.0 equiv) in anhydrous CH₂Cl₂ under a strict argon atmosphere.

  • Causality: Anhydrous conditions prevent the premature hydrolysis of the highly reactive TiCl₄ and ensure the enolate is not protonated prior to aldehyde addition.

• Lewis Acid Chelation: Cool the reaction mixture to 0 °C and add TiCl₄ (1.1 equiv) dropwise. Stir for 5 minutes.

  • Causality: TiCl₄ acts as a bidentate Lewis acid, chelating both the urethane carbonyl and the N-acyl carbonyl. This locks the auxiliary into a rigid, anti-periplanar conformation necessary for high facial selectivity.

• Enolization: Add Et₃N (1.2 equiv) dropwise and stir for 30 minutes at 0 °C.

  • Causality: Et₃N deprotonates the α -carbon to form the titanium enolate. The steric bulk of the auxiliary directs the exclusive formation of the Z-enolate.

• Aldol Addition: Slowly add benzaldehyde (1.2 equiv). Stir for 2 hours at 0 °C.

  • Causality: The aldehyde coordinates to the titanium center, forming a highly organized Zimmerman-Traxler transition state. The chiral relay from the auxiliary's isopropyl group blocks the Re-face, forcing Si-face attack to yield the syn-aldol adduct.

• Quench & Validation: Quench with saturated aqueous NH₄Cl. Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate.

  • Validation Checkpoint: Run a crude sample on chiral HPLC. You must observe a dr of >95:5 before proceeding to Protocol B.

Protocol B: Epimerization-Free Acidic Cleavage

This protocol releases the free (2S,3S)-3-hydroxy-2-methyl-3-phenylpropanoic acid while preserving stereochemical integrity [1].

• Solvent Setup: Dissolve the purified aldol adduct in a 1:1 mixture of 4 M H₂SO₄ and 1,4-dioxane (approx. 10 mL per mmol of adduct).

  • Causality: Dioxane ensures the hydrophobic aldol adduct remains completely in solution, while the aqueous sulfuric acid drives the hydrolysis mechanism.

• Hydrolysis: Heat the mixture to reflux for 4–6 hours. Monitor the disappearance of the starting material via TLC.

  • Causality: Elevated temperatures are required to break the robust amide-like bond of the auxiliary. Acidic conditions are strictly chosen over basic conditions to prevent deprotonation at the C2 position, which would otherwise lead to epimerization and catastrophic loss of ee.

• Isolation: Cool to room temperature, dilute with water, and extract with ethyl acetate. Perform a standard acid-base workup (extracting the organic layer with saturated NaHCO₃, acidifying the aqueous layer to pH 2 with HCl, and re-extracting with ethyl acetate).

  • Causality: The acid-base workup cleanly separates the neutral chiral auxiliary (which remains in the initial organic phase and can be recovered) from the acidic (2S,3S)-product.

References

• Vicario, J. L., Job, A., & Myers, A. G. (2000). Asymmetric Aldol Reactions Using (S,S)-(+)-Pseudoephedrine-Based Amides: Stereoselective Synthesis of α-Methyl-β-hydroxy Acids, Esters, Ketones, and 1,3-Syn and 1,3-Anti Diols. Journal of Organic Chemistry, 65(11), 3454-3459. URL:[Link]

• Hitchcock, S. R., Casper, D. M., Vaughn, J. F., & Finefield, J. M. (2004). Intramolecular chiral relay at stereogenic nitrogen. Synthesis and application of a new chiral auxiliary derived from (1R,2S)-norephedrine and acetone. Journal of Organic Chemistry, 69(3), 714-718. URL:[Link]

Technical Support Center: Troubleshooting Aqueous Solubility of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals dealing with the formulation and assay integration of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid (CAS: 76549-02-5).

As a chiral β -hydroxy acid featuring a lipophilic phenyl ring and a methyl group, this compound presents classic solubility challenges in aqueous media. Its carboxylic acid moiety (pKa ~4.5) dictates that its solubility is highly pH-dependent. The following sections provide field-proven insights, causality-driven troubleshooting, and self-validating protocols to ensure stable aqueous formulations for your biological assays.

Part 1: Troubleshooting FAQs

Q1: Why does (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid crash out of aqueous buffers during biological assays? Causality: The precipitation is primarily driven by a phenomenon known as solvent-shift nucleation. In unbuffered or slightly acidic media (pH < 5.0), the carboxylic acid is protonated (unionized), and the lipophilic phenyl ring dominates the molecule's hydration energetics, drastically lowering solubility. Even when diluting a concentrated DMSO stock into a neutral buffer (pH 7.4), the local concentration of the lipophilic compound at the DMSO/water interface exceeds its nucleation threshold before bulk ionization can occur, leading to irreversible micro-precipitation.

Q2: How can I formulate this compound for in vitro assays without using high, cytotoxic concentrations of DMSO? Causality: To avoid the enzyme-inhibitory and cytotoxic effects of >1% DMSO, we recommend host-guest complexation using Hydroxypropyl- β -cyclodextrin (HP- β -CD) . The hydrophobic cavity of HP- β -CD encapsulates the lipophilic phenyl ring of the compound, shielding it from the aqueous environment, while the hydrophilic exterior of the cyclodextrin maintains bulk water solubility. As demonstrated by [1], cyclodextrins act as highly effective solubilizing agents that prevent the formation of unstable nano-aggregates, which often confound optical assay readouts.

Q3: Should I combine a cosolvent (like ethanol or DMSO) with cyclodextrins to maximize solubility? Causality: Generally, no. While it might seem intuitive to combine cosolvents and cyclodextrins, doing so often triggers competitive displacement. Organic cosolvents like ethanol or DMSO can compete for the hydrophobic cavity of the cyclodextrin, displacing the drug and destabilizing the inclusion complex (lowering the complex formation constant, Kf​ ). Studies by [2] and [3] confirm that while cosolvents increase the baseline solubility of the free drug, they can severely impair cyclodextrin complexation efficiency. If a cosolvent must be used to pre-wet the compound, keep its final concentration strictly below 1-5% v/v.

Part 2: Solubilization Decision Workflow

Use the following logical workflow to determine the best solubilization strategy for your specific assay constraints.

Workflow for troubleshooting and enhancing the aqueous solubility of lipophilic organic acids.

Part 3: Quantitative Data Presentation

The table below summarizes the expected outcomes and limitations of various solubilization strategies applied to (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid.

Solubilization Strategy	Primary Mechanism	Max Expected Solubility	Biological Assay Compatibility	Key Limitation / Risk Factor
pH Adjustment (pH > 7.4)	Carboxylate salt formation (Ionization)	~2 - 5 mM	High	Highly prone to crashing out upon slight pH drops or local acidification.
Cosolvency (10% DMSO)	Polarity reduction of the aqueous phase	~10 mM	Low	Cytotoxic to cell cultures; frequently inhibits sensitive enzymatic targets.
Complexation (20% HP- β -CD)	Host-guest inclusion of the phenyl ring	>20 mM	Very High	Increased formulation viscosity; potential competitive displacement by assay lipids.

Part 4: Self-Validating Experimental Protocol

Protocol: Preparation of a 10 mM Stable Aqueous Stock using HP- β -CD

Objective: To formulate a stable, precipitate-free 10 mM solution of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. Self-Validating Principle: This protocol utilizes step-wise thermodynamic equilibration and a final optical density (OD) check to ensure no micro-precipitates are present, preventing false negatives in downstream biological assays.

Step 1: Reagent Preparation Prepare a 20% (w/v) solution of HP- β -CD in 50 mM Phosphate Buffered Saline (PBS), pH 7.4. Scientific Rationale: The alkaline buffering ensures the carboxylic acid remains ionized, working synergistically with the cyclodextrin to maximize the complexation constant.

Step 2: Initial Solubilization (Pre-wetting) Weigh exactly 1.80 mg of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid (MW: 180.20 g/mol ) into a glass vial. Add 50 μ L of pure DMSO to completely dissolve the powder. Scientific Rationale: Pre-wetting the crystalline lattice with a strong hydrogen-bond acceptor disrupts intermolecular forces, facilitating faster and more uniform complexation in the next step.

Step 3: Complexation via Dropwise Addition Under continuous, vigorous vortexing, add 950 μ L of the 20% HP- β -CD/PBS solution dropwise (approx. 10 μ L/sec) to the DMSO mixture. Scientific Rationale: Dropwise addition prevents the local solvent-shift supersaturation that causes irreversible nucleation and precipitation.

Step 4: Thermodynamic Equilibration Sonicate the sealed vial in a water bath at 25°C for 15 minutes. Scientific Rationale: Sonication provides the activation energy required to ensure the host-guest inclusion complex reaches thermodynamic equilibrium.

Step 5: Validation Check (Critical) Measure the absorbance of the final solution at 600 nm using a spectrophotometer (blanked against a 20% HP- β -CD in PBS solution).

• Pass: An OD600​<0.05 confirms a true, clear solution free of scattering nano-aggregates.

• Fail: If OD600​≥0.05 , micro-precipitation has occurred. Pass the solution through a 0.22 μ m PTFE syringe filter and recalculate the concentration via HPLC before use.

References

• Loftsson, T., Sigurdsson, H. H., & Jansook, P. (2023). "Anomalous Properties of Cyclodextrins and Their Complexes in Aqueous Solutions." Materials, 16(6), 2223.[Link]

• Charumanee, S., Okonogi, S., Sirithunyalug, J., Wolschann, P., & Viernstein, H. (2016). "Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug." Scientia Pharmaceutica, 84(4), 694-704.[Link]

• Kfoury, M., Geagea, C., Ruellan, S., Greige-Gerges, H., & Fourmentin, S. (2019). "Effect of cyclodextrin and cosolvent on the solubility and antioxidant activity of caffeic acid." Food Chemistry, 278, 163-169.[Link]

Technical Support Center: Scaling Up Production of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid Safely

This guide is designed for researchers, scientists, and drug development professionals engaged in the process of scaling up the synthesis of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. This chiral molecule is a valuable synthetic intermediate[1][2], notably as a potential precursor for the side chain of the anti-cancer drug Taxol[3][4]. Transitioning from bench-scale synthesis to pilot or manufacturing scale introduces significant challenges related to reaction kinetics, heat transfer, safety, and product purity[5][6]. This document provides a structured troubleshooting guide and frequently asked questions to navigate these complexities safely and efficiently.

Overview of a Diastereoselective Synthetic Pathway

A common and scalable approach to synthesize the target molecule with the desired (2S,3S) stereochemistry is through a substrate-controlled diastereoselective aldol reaction. The following pathway utilizes an Evans chiral auxiliary to direct the stereochemistry, followed by cleavage to yield the final product.

Caption: Diastereoselective synthesis of the target acid via an Evans aldol reaction.

Troubleshooting Guide: From Lab to Plant

This section addresses specific issues that frequently arise during the scale-up of stereoselective syntheses in a question-and-answer format.

Issues with Reaction Selectivity and Yield

Q: My reaction is producing a mixture of diastereomers (e.g., syn and anti) at the kilogram scale, significantly reducing the yield of the desired (2S,3S)-anti product. How can I improve the diastereoselectivity?

A: This is a classic problem of losing kinetic control during scale-up. The formation of the desired lithium enolate is governed by kinetics, which are highly sensitive to temperature, addition rates, and mixing efficiency[7].

• Cause - Inadequate Temperature Control: The primary reason for loss of selectivity is often poor heat transfer. The surface-area-to-volume ratio of a large reactor is much smaller than a lab flask, making it difficult to dissipate the heat from the exothermic enolate formation with LDA[8][9]. Even a localized temperature increase of a few degrees above -78 °C can lead to enolate equilibration and the formation of undesired thermodynamic byproducts.

• Solution - Process Engineering Controls:

  • Slow Reagent Addition: Add the n-BuLi (to form LDA in situ) or the substrate to the LDA solution very slowly using a calibrated pump to allow the reactor's cooling system to keep up.

  • Efficient Agitation: Ensure the reactor is equipped with an appropriate agitator (e.g., a pitched-blade turbine) and that the stirring speed is sufficient to maintain thermal homogeneity without causing splashing or vortexing. Poor mixing can create "hot spots"[8].

  • Use of a Cryostat: Rely on a powerful cryostat or liquid nitrogen cooling system capable of handling the thermal load of the large-scale reaction.

• Protocol Validation: Before scaling, perform a reaction calorimetry study to understand the heat flow of the reaction. This data is crucial for ensuring the plant's equipment can handle the exotherm safely[5].

Q: The overall yield is significantly lower on a larger scale, even with good selectivity. What are other potential causes?

A: Beyond selectivity, yield loss during scale-up can be attributed to several factors:

• Cause - Mass Transfer Limitations: Inefficient mixing in large vessels can slow down the reaction rate, as reagents may not encounter each other as quickly as in a well-stirred flask. This extended reaction time can lead to the degradation of sensitive intermediates like the lithium enolate[6][8].

• Solution - Optimize Mixing and Staging:

  • Mixing Studies: If possible, perform computational fluid dynamics (CFD) modeling or work with a chemical engineer to determine the optimal agitation speed and impeller design for your reactor geometry.

  • Reagent Staging: The order of addition is critical. Always add the substrate to the pre-formed, cold LDA solution to ensure rapid and complete deprotonation.

• Cause - Air and Moisture Contamination: Larger equipment has more joints, seals, and transfer lines, increasing the potential points of entry for air and moisture. Lithium reagents like LDA are extremely reactive and will be quenched by trace amounts of water, leading to yield loss[10][11].

• Solution - Rigorous Inert Atmosphere Procedures:

  • Pressure-Testing: Ensure the reactor and transfer lines are pressure-tested for leaks before use.

  • Purging: Thoroughly purge the entire system (reactor, addition funnels, lines) with dry, inert gas (Argon or Nitrogen) and maintain a positive pressure throughout the process.

  • Anhydrous Solvents: Use high-quality, anhydrous solvents and ensure they are transferred under inert gas.

Safety and Handling of Hazardous Reagents

Q: We are planning to use Lithium Diisopropylamide (LDA) for the deprotonation. What are the critical safety protocols for handling this reagent at the multi-kilogram scale?

A: LDA is a pyrophoric and highly corrosive reagent that reacts violently with water[10][11][12]. Safe handling at scale is paramount and non-negotiable.

• Key Hazards:

  • Pyrophoricity: Can ignite spontaneously on contact with air[10][11].

  • Water Reactivity: Reacts violently with water, releasing flammable gases[12][13].

  • Corrosivity: Causes severe burns to skin, eyes, and respiratory tract[10][12].

• Mandatory Safety Protocols:

  • Inert Atmosphere: All transfers and reactions must be conducted in a closed system under a positive pressure of dry inert gas[10]. Oxygen and moisture levels should be monitored.

  • Specialized Equipment: Use spark-proof tools and explosion-proof equipment[12]. Transfers should be done via pressure-rated stainless steel transfer lines or using a suitable pump, never by pouring.

  • Personal Protective Equipment (PPE): At a minimum, this includes flame-retardant lab coats, heavy-duty chemical-resistant gloves (consult manufacturer's compatibility chart), and full-face protection (face shield and safety glasses)[12][14].

  • Spill Management: Have a spill kit ready that includes non-combustible absorbent material like dry sand or powdered limestone. NEVER use water or a CO₂ extinguisher on an LDA fire. A Class D (dry powder) fire extinguisher is required[13].

  • Quenching: The quenching of excess LDA must be done slowly, at low temperatures, and with a less reactive proton source (e.g., a solution of isopropanol in THF) before introducing water.

Caption: Decision workflow for managing an unexpected thermal event during scale-up.

Product Isolation and Purification Challenges

Q: We are struggling to purify the (2S,3S) diastereomer away from other isomers. Simple crystallization isn't giving us the required purity (>99% d.e.). What are our options?

A: Achieving high diastereomeric purity at scale often requires more than a single crystallization. Diastereomers have different physical properties, which can be exploited for separation[15].

• Strategy 1: Optimized Crystallization

  • Solvent Screening: The choice of crystallization solvent is critical. Conduct a systematic screen of various solvents and solvent mixtures (e.g., ethyl acetate/heptane, toluene, isopropanol/water) to find a system that maximizes the solubility difference between the desired and undesired diastereomers.

  • Seeding: Develop a seeding protocol. Using a small amount of pure (2S,3S) crystals can promote the crystallization of the correct isomer and prevent spontaneous nucleation of impurities.

  • Controlled Cooling: Implement a slow, controlled cooling profile. Crash cooling on a large scale almost always traps impurities[8].

• Strategy 2: Diastereomeric Salt Resolution

  • If the product is an acid, it can be resolved by forming a salt with a chiral base (e.g., (R)-(+)-α-phenylethylamine). The two resulting diastereomeric salts will have very different solubilities, often allowing one to be selectively crystallized[16]. The resolving agent is then removed by acid/base workup. This is a robust and highly scalable classical technique.

• Strategy 3: Preparative Chromatography

  • While often seen as a last resort due to cost, modern preparative chromatography can be a viable option.

  • Flash Chromatography: Large-scale flash chromatography systems using reversed-phase (C18) silica can be effective for separating polar diastereomers[15][17]. This is generally more cost-effective than preparative HPLC.

  • Simulated Moving Bed (SMB) Chromatography: For very large quantities and difficult separations, SMB is a continuous chromatography technique that can be highly efficient, though it requires specialized equipment and expertise.

Frequently Asked Questions (FAQs)

Q: What are the most critical process parameters to monitor and log during a scale-up batch? A: Rigorous data logging is essential. Key parameters include:

• Temperature: Monitor both the internal reaction temperature and the jacket temperature.

• Addition Rates: Log the exact rate and duration of all reagent additions.

• Agitator Speed: Ensure consistent mixing throughout the key steps.

• Inert Gas Pressure: Maintain and log a positive pressure in the reactor headspace.

• In-Process Controls (IPCs): Take samples at critical stages (e.g., after enolate formation, after quench) for analysis (e.g., by HPLC) to check for conversion and diastereoselectivity. This allows for corrective action if the reaction deviates from the expected course.

Q: How do I choose the right reactor material for this process? A: Material compatibility is crucial to prevent corrosion and contamination[8]. For this chemistry involving strong bases and organic solvents, a glass-lined steel reactor is typically the best choice. It offers excellent chemical resistance and a smooth surface that is easy to clean. Ensure all gaskets and seals (e.g., PTFE) are also compatible with the reagents and solvents used.

Q: We observed a different crystal form (polymorph) in our scaled-up batch compared to the lab-scale material. Why did this happen and is it a problem? A: This is a common phenomenon in scale-up known as polymorphism[8]. The formation of different crystal forms is influenced by factors like cooling rate, solvent system, agitation, and impurity levels, all of which differ between lab and plant scales. It is a significant issue because different polymorphs can have different physical properties, including solubility, stability, and bioavailability (if it's an active pharmaceutical ingredient). You must characterize the new form and determine if it meets your process and product specifications. It may be necessary to re-develop the crystallization protocol to consistently produce the desired polymorph.

Key Experimental Protocols at Scale

Protocol 4.1: Kilogram-Scale Diastereoselective Aldol Reaction

Disclaimer: This protocol is for informational purposes only and must be adapted and validated by qualified personnel following a thorough hazard and operability (HAZOP) study.

Equipment: 100 L glass-lined reactor with cryostat, inert gas inlet, mechanical stirrer, and a calibrated addition pump.

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
N-Propionyl Oxazolidinone	233.28	5.00 kg	21.43	1.0
Diisopropylamine	101.19	2.38 kg (3.3 L)	23.57	1.1
n-Butyllithium (2.5 M in hexanes)	64.06	9.0 L	22.50	1.05
Tetrahydrofuran (THF), anhydrous	72.11	50 L	-	-
Benzaldehyde	106.12	2.27 kg (2.18 L)	21.39	1.0

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and pressure-tested. Purge with dry nitrogen for at least 2 hours.

• LDA Formation: Charge anhydrous THF (30 L) and diisopropylamine to the reactor. Cool the solution to -78 °C using the cryostat.

• Slowly add the n-butyllithium solution via the addition pump over 60-90 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stir the resulting LDA solution at -78 °C for 30 minutes.

• Enolate Formation: Dissolve the N-propionyl oxazolidinone in anhydrous THF (20 L) in a separate vessel under nitrogen. Add this solution to the LDA in the reactor over 60-90 minutes, maintaining the temperature at -78 °C.

• Stir the resulting deep red/yellow enolate solution for 1 hour at -78 °C.

• Aldol Reaction: Add the benzaldehyde to the enolate solution over 30-45 minutes, keeping the temperature below -75 °C.

• Stir the reaction mixture at -78 °C for 4 hours. Monitor conversion with an in-process control (IPC) sample via HPLC.

• Quench: Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl, 10 L) to the reactor, ensuring the temperature does not rise above -20 °C during the initial quench.

• Workup: Once the quench is complete, allow the mixture to warm to room temperature. Perform an aqueous workup as per the lab-scale procedure, separating the organic and aqueous layers. The organic layer containing the aldol adduct is carried forward to the cleavage step.

References

• Lithium Diisopropylamide (LDA) Safety Guideline & Handling Procedures. 10

• Key Factors for Successful Scale-Up in Organic Synthesis. 5

• Explosion Hazards of Sodium Hydride in Dimethyl Sulfoxide, N,N-Dimethylformamide, and N,N-Dimethylacetamide. 18

• Problems needing attention in synthesis process scaling up. 8

• Lithium diisopropylamide Safety Data Sheet. 13

• The Safe Use of Sodium Hydride on Scale: The Process Development of a Chloropyrimidine Displacement. 19

• Lithium diisopropylamide Overview. 11

• The Safe Use of Sodium Hydride on Scale: The Process Development of a Chloropyrimidine Displacement. 20

• The Safe Use of Sodium Hydride on Scale. 21

• 5 Common Challenges in Process Scale-Up & How to Overcome Them. 9

• The Safe Use of Sodium Hydride on Scale. 22

• 6 key challenges when scaling up sustainable chemical processes. 23

• Lithiumdiisopropylamide (LDA) Safety Information. 12

• The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. 15

• Matters needing attention in the use of lithium diisopropylamide in chemical industry. 14

• 8 Key Challenges To Pilot Plant Scale-Up. 6

• Practical synthesis of Taxol side chain. 3

• Microwave-Assisted Synthesis of Taxol Side-Chain Precursor from Malonic Acid. 4

• Asymmetric synthesis of anti-(2S,3S)- and syn-(2R,3S)-diaminobutanoic acid. 24

• Method for synthesizing taxol C-13 side chain precursor. 25

• Preparation of aminated taxol side chain precursors. 26

• Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. 16

• (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. 1

• (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. 2

• Stereoselective Synthesis. 7

• HPLC Separation of Diastereomers. 17

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Reference Data & Comparative Studies

Comprehensive Comparison Guide: Mass Spectrometry Fragmentation Analysis of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid

Introduction

(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid is a critical chiral intermediate, frequently synthesized via Evans asymmetric aldol additions and utilized extensively in drug development[1][2]. Accurate structural elucidation and trace-level quantitation of this specific diastereomer are paramount in pharmaceutical quality control. As a Senior Application Scientist, I have evaluated various mass spectrometry (MS) platforms to determine the most robust approach for analyzing this compound.

This guide objectively compares Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Resolution Mass Spectrometry (HRMS), providing field-proven protocols, mechanistic insights, and comparative performance data.

Mechanistic Causality in Fragmentation

Understanding the intrinsic fragmentation behavior of (2S,3S)-3-hydroxy-2-methyl-3-phenylpropanoic acid is the foundation of selecting and optimizing any MS method.

• Electrospray Ionization (ESI-): The presence of the carboxylic acid moiety makes negative-ion mode (ESI-) the optimal choice for LC-MS. Deprotonation yields a highly stable [M−H]− precursor ion at m/z 179.07[3]. Upon collision-induced dissociation (CID), the molecule undergoes predictable neutral losses: dehydration (-18 Da) to m/z 161.06, and decarboxylation (-44 Da) to m/z 135.08[3]. Most critically, the C2-C3 bond is highly susceptible to retro-aldol cleavage. This breaks the bond between the hydroxyl-bearing carbon and the methyl-bearing carbon, producing a dominant, highly diagnostic fragment at m/z 107.05, corresponding to the benzaldehyde enolate equivalent [C7​H7​O]− .

• Electron Ionization (EI+): For GC-MS, the polar hydroxyl and carboxyl groups necessitate derivatization to prevent peak tailing and thermal degradation. Silylation with BSTFA yields a bis-trimethylsilyl (bis-TMS) derivative (MW 324). Under 70 eV EI, the molecular ion is typically weak or absent. Alpha-cleavage between C2 and C3 dominates the spectrum, driven by the stabilization of the resulting oxonium ion, yielding a massive base peak at m/z 179 for [Ph−CH(OTMS)]+ [4].

ESI-MS/MS Fragmentation Pathway of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid.

Platform Comparison & Performance Data

To objectively evaluate the analytical alternatives, we compared three distinct MS platforms. The data below summarizes their performance metrics for the quantitation and identification of the target compound.

Feature	LC-ESI-QqQ (Negative Mode)	GC-EI-MS (TMS Derivatized)	LC-ESI-QTOF (High Resolution)
Target Analyte Form	Intact free acid	Bis-TMS derivative	Intact free acid
Precursor Ion	m/z 179.1 [M−H]−	m/z 324.2 [M]+∙ (weak)	m/z 179.0714 [M−H]−
Primary Quantifier Ion	m/z 107.1	m/z 179.1 [Ph−CH(OTMS)]+	m/z 107.0497
Secondary Qualifier Ion	m/z 135.1	m/z 73.0 [TMS]+	m/z 135.0813
Sensitivity (LOD)	0.5 - 1.0 ng/mL	5.0 - 10.0 ng/mL	2.0 - 5.0 ng/mL
Linear Dynamic Range	3-4 orders of magnitude	2-3 orders of magnitude	3-4 orders of magnitude
Best Application	High-throughput PK quantitation	Structural confirmation & library ID	Unknown screening & exact mass ID

Self-Validating Experimental Protocols

A robust analytical method must be self-validating. The following step-by-step methodologies incorporate built-in quality control checks to ensure data integrity.

Protocol 1: LC-ESI-QqQ (Negative Mode) Quantitation

Objective: High-sensitivity targeted quantitation in complex biological matrices.

• Sample Preparation: Extract the analyte using Solid Phase Extraction (SPE) with a weak anion exchange (WAX) cartridge.

  • Causality: The WAX resin selectively retains the deprotonated carboxylic acid, allowing neutral and basic matrix interferences to be washed away, thereby minimizing ion suppression.

• Chromatography: Utilize a sub-2 µm C18 UHPLC column. Mobile Phase A: 10 mM Ammonium Acetate in Water (pH ~6.8). Mobile Phase B: Acetonitrile.

  • Causality: Avoiding strong acids (like formic acid) prevents the re-protonation of the carboxylic acid, maximizing the yield of [M−H]− ions in the ESI source.

• MS/MS Optimization: Monitor the Multiple Reaction Monitoring (MRM) transitions m/z 179.1 → 107.1 (Quantifier, CE: 15 eV) and 179.1 → 135.1 (Qualifier, CE: 10 eV).

• Self-Validation Step: Inject a post-extraction blank spiked with a stable isotope-labeled internal standard (SIL-IS, e.g., 13C6​ -labeled analog). If the SIL-IS peak area deviates by >15% from neat calibration standards, matrix suppression is actively occurring, dictating that the SPE wash steps must be further optimized.

Protocol 2: GC-EI-MS Derivatization & Analysis

Objective: Orthogonal structural confirmation and diastereomeric resolution.

• Drying: Evaporate the extracted sample to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C.

  • Causality: Silylation reagents are extremely moisture-sensitive; trace water will aggressively hydrolyze the reagent, leading to incomplete derivatization and poor reproducibility.

• Derivatization: Add 50 µL of BSTFA (containing 1% TMCS as a catalyst) and 50 µL of anhydrous pyridine. Incubate the sealed vial at 70°C for 30 minutes.

• Analysis: Inject 1 µL in splitless mode onto a DB-5MS capillary column (30m x 0.25mm x 0.25µm). Program the oven from 80°C to 280°C at 15°C/min.

• Self-Validation Step: Monitor the chromatogram for the mono-TMS derivative (m/z 252). The presence of a mono-TMS peak indicates an incomplete reaction, signaling that the reagent has degraded or the sample was not fully desiccated prior to step 2.

Comparative Analytical Workflow for LC-MS/MS and GC-MS Platforms.

Conclusion

For high-throughput, sensitive quantitation of (2S,3S)-3-hydroxy-2-methyl-3-phenylpropanoic acid, LC-ESI-QqQ operating in negative mode is the superior platform due to minimal sample preparation and high MRM specificity. However, for orthogonal structural confirmation and separation of closely related aldol diastereomers, GC-EI-MS of the bis-TMS derivative provides invaluable, highly reproducible fragmentation patterns that cannot be matched by soft ionization techniques alone.

References

• The Journal of Organic Chemistry Vol. 69 No. 3 - ACS Publications. 1

• Mechanistic Studies of Fatty Acid Activation by CYP152 Peroxygenases Reveal Unexpected Desaturase Activity - Supporting Information. Amazon AWS. 4

• (2s,3s)-3-hydroxy-2-methyl-3-phenylpropanoic acid - PubChemLite. Uni.lu.3

• (4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone | 16251-45-9 - Benchchem. 2

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evaluating chiral stationary phases for (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid analysis

An Expert's Guide to Selecting Chiral Stationary Phases for the Analysis of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid

In the landscape of pharmaceutical development, the stereochemical purity of drug candidates and their intermediates is not merely a regulatory hurdle but a fundamental aspect of safety and efficacy. The specific enantiomer (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid is a critical chiral building block whose stereoisomeric purity can dictate the final properties of an active pharmaceutical ingredient (API). Consequently, robust and reliable analytical methods for its enantioselective analysis are paramount.

This guide provides a comprehensive evaluation of various chiral stationary phases (CSPs) for the analysis of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. Moving beyond a simple listing of options, we delve into the mechanistic principles governing chiral recognition and present comparative experimental data to inform your selection process.

The Principle of Chiral Recognition on Polysaccharide-Based CSPs

The most successful and widely utilized CSPs for a broad range of chiral compounds are based on polysaccharides, specifically cellulose and amylose derivatives coated or immobilized on a silica support. The chiral recognition mechanism is a complex interplay of various intermolecular interactions between the analyte and the chiral selector (the polysaccharide derivative). These interactions include:

• Hydrogen Bonding: The hydroxyl and carbonyl groups on the polysaccharide backbone can act as hydrogen bond donors and acceptors. For our analyte, the carboxylic acid and hydroxyl groups are key interaction points.

• Dipole-Dipole Interactions: Polar functional groups on both the analyte and the CSP contribute to this type of interaction.

• Steric Fit (Inclusion): The analyte must fit into the chiral grooves or cavities of the polysaccharide polymer. The size and shape of the analyte relative to these cavities are crucial for enantioselective retention.

The overall enantioselectivity arises from the difference in the stability of the transient diastereomeric complexes formed between the two enantiomers and the CSP. The enantiomer that forms the more stable complex will be retained longer on the column, thus enabling separation.

Comparative Evaluation of Polysaccharide-Based CSPs

A systematic study by Wang et al. (2011) provides an excellent comparative dataset for the enantioseparation of 3-hydroxy-2-methyl-3-phenyl-propanoic acid on four different polysaccharide-based CSPs under normal-phase conditions. The mobile phase typically consists of a non-polar alkane (like n-hexane), an alcohol modifier (like 2-propanol or ethanol), and an acidic additive (like trifluoroacetic acid, TFA). The acidic additive is crucial for suppressing the ionization of the analyte's carboxylic acid group, thereby preventing peak tailing and improving chromatographic performance.

Performance Data Summary

The following table summarizes the chromatographic performance of four common polysaccharide-based CSPs for the separation of the enantiomers of 3-hydroxy-2-methyl-3-phenyl-propanoic acid.

Chiral Stationary Phase (CSP)	Selector	Retention Factor (k'1)	Selectivity (α)	Resolution (Rs)
Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	2.01	1.20	2.59
Chiralcel OJ-H	Cellulose tris(4-methylbenzoate)	5.33	1.00	0.00
Chiralpak AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	0.98	1.63	3.31
Chiralpak AS-H	Amylose tris((S)-α-methylbenzylcarbamate)	1.13	1.00	0.00
Conditions: Mobile phase = n-hexane/2-propanol/TFA (90/10/0.1, v/v/v); Flow rate = 1.0 mL/min; Temperature = 25°C. Data sourced from Wang et al. (2011).

Expert Analysis of Results

From the data, a clear hierarchy of performance emerges:

• Top Performer: Chiralpak AD-H demonstrates superior performance with the highest selectivity (α = 1.63) and resolution (Rs = 3.31), achieving baseline separation in a reasonable runtime. The amylose backbone with 3,5-dimethylphenylcarbamate selectors provides an optimal steric and electronic environment for resolving the target analyte.

• Viable Alternative: Chiralcel OD-H also provides a good separation (Rs = 2.59). While its selectivity is lower than that of Chiralpak AD-H, it is still a very effective and often-screened CSP.

• Not Recommended: Chiralcel OJ-H and Chiralpak AS-H failed to resolve the enantiomers under these conditions (α = 1.00). This underscores a critical principle in chiral method development: even within the same family of polysaccharide-based CSPs, small changes in the carbamate or benzoate substituent can lead to a complete loss of enantioselectivity for a given analyte.

Workflow for CSP Selection and Method Development

The process of selecting a CSP and developing a robust analytical method is systematic. The following workflow illustrates the key decision points and experimental stages.

Caption: Workflow for Chiral Method Development.

Recommended Experimental Protocol

Based on the comparative data, the following detailed protocol using Chiralpak AD-H is recommended as a starting point for the analysis of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiralpak AD-H column (e.g., 250 x 4.6 mm, 5 µm).

• HPLC-grade n-hexane, 2-propanol (IPA), and trifluoroacetic acid (TFA).

• Analytical balance and volumetric flasks for standard preparation.

2. Chromatographic Conditions:

• Mobile Phase: n-hexane / 2-propanol / TFA (90:10:0.1, v/v/v).

  • Expert Note: The ratio of hexane to IPA is the primary driver of retention. Increasing the percentage of IPA will decrease retention times. The TFA concentration should be kept low (0.05-0.2%) to ensure sharp peaks without being overly corrosive.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

  • Expert Note: Temperature can influence selectivity. A thermodynamic study (Van't Hoff plot) can determine if the separation is enthalpy- or entropy-driven, which is useful for fine-tuning resolution. In this case, lower temperatures were shown to increase resolution.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

3. Standard Preparation:

• Prepare a stock solution of the racemic standard of 3-hydroxy-2-methyl-3-phenyl-propanoic acid at 1 mg/mL in the mobile phase.

• Prepare working standards by diluting the stock solution as needed.

4. System Suitability:

• Inject the racemic standard six times.

• The system is deemed suitable for analysis if the resolution (Rs) between the two enantiomer peaks is greater than 3.0 and the relative standard deviation (RSD) for the peak areas is less than 2.0%.

5. Analysis:

• Inject the sample solutions and integrate the peak areas for each enantiomer.

• Calculate the enantiomeric excess (% ee) using the formula: % ee = (|Area1 - Area2| / (Area1 + Area2)) * 100.

Conclusion

For the chiral separation of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid, polysaccharide-based CSPs are the clear choice. Comparative data strongly supports the use of Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate)) as the primary column for method development due to its superior selectivity and resolution. Chiralcel OD-H serves as a reliable secondary option. The key to a successful separation lies in the careful optimization of the normal-phase mobile phase, particularly the alcohol modifier and acidic additive concentrations, which directly influence the hydrogen bonding and polar interactions that govern chiral recognition.

References

• Wang, Y., et al. (2011). Enantioseparation of 3-hydroxy-2-methyl-3-phenyl-propanoic acid on polysaccharide-based chiral stationary phases by high-performance liquid chromatography. Journal of Chromatography A, 1218(25), 3923-3929. [Link]

• Teixeira, J., Tiritan, M. E., Pinto, M. M., & Macedo, T. R. (2019). Chiral Stationary Phases for Liquid Chromatography: A Review of the Different Types of Selectors. Molecules, 24(15), 2849. [Link]

• Chiral Technologies, Inc. (Daicel). (n.d.). Strategies for Chiral Method Development. [Link]

A Guide to the Specific Rotation of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid: A Literature Comparison and Methodological Analysis

For researchers and professionals in drug development, particularly those engaged in the synthesis of complex molecules like paclitaxel (Taxol®), the precise characterization of chiral intermediates is of paramount importance. (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid is a key chiral building block, and its optical purity is critical for the successful stereoselective synthesis of the final active pharmaceutical ingredient. One of the fundamental techniques to assess this purity is the measurement of specific rotation.

This guide provides a comprehensive overview of the available literature concerning the specific rotation of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. While a definitive, consistently reported value for this specific compound has proven elusive in readily available scientific literature, this guide will equip researchers with the necessary context, comparative data from structurally related compounds, and a detailed experimental protocol to determine this value with high fidelity.

The Challenge of Pinpointing a Definitive Value

An extensive search of scientific databases and commercial supplier information did not yield a specific, universally cited specific rotation value for (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. This is not uncommon for synthetic intermediates, where the focus is often on spectroscopic confirmation of the structure and relative stereochemistry rather than the exhaustive reporting of all physical constants. However, by examining the specific rotation of closely related analogs, we can establish a reasonable expected range and appreciate the factors that influence this value.

Comparative Analysis of Structurally Similar Compounds

To provide a scientifically grounded frame of reference, the following table summarizes the specific rotation values for compounds with a high degree of structural similarity to (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. It is crucial to note the experimental conditions, as solvent, concentration, temperature, and wavelength all significantly impact the observed rotation.

Compound	Structure	Specific Rotation ([α])	Conditions (Concentration, Solvent, Temperature, Wavelength)	Reference
N-Benzoyl-(2R,3S)-3-phenylisoserine	C₆H₅CONHCH(C₆H₅)CH(OH)CO₂H	-40°	c = 1.0 in ethanol, 20°C, D-line
(S)-2-Hydroxy-3-phenylpropanoic Acid	Not explicitly stated, but the synthesis from L-phenylalanine implies a specific rotation.	Not detailed in the abstract.	[1]
Ethyl (S)-3-hydroxy-3-(4-methoxyphenyl)propanoate	-28.6°	c = 1 in CHCl₃	[2]
Ethyl (S)-3-hydroxy-3-(4-nitrophenyl)propanoate	-59.5°	c = 1.5 in CHCl₃	[2]

Analysis of Comparative Data:

The data from these related compounds highlight several key points:

• The sign of rotation: For the closely related N-Benzoyl-(2R,3S)-3-phenylisoserine, the rotation is levorotatory (-). While not a definitive predictor, it suggests that the (2S,3S) diastereomer of our target compound might also exhibit a negative specific rotation.

• The influence of substituents: The electronic nature of the phenyl ring substituents in the β-hydroxy esters significantly alters the magnitude of the specific rotation. This underscores the importance of having the exact compound for an accurate measurement.

• The critical role of experimental conditions: The solvent and concentration are clearly specified for the reported values, emphasizing that any experimental determination must be performed under rigorously controlled and reported conditions to be of comparative value.

Experimental Protocol for the Determination of Specific Rotation

The following protocol provides a detailed, step-by-step methodology for the accurate measurement of the specific rotation of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid. This protocol is designed to be a self-validating system, ensuring the generation of reliable and reproducible data.

I. Instrumentation and Materials

• Polarimeter: A calibrated polarimeter with a sodium lamp (D-line, 589.3 nm) or other specified monochromatic light source. The instrument should be capable of temperature control.

• Polarimeter Cell: A 1 dm (100 mm) path length cell is standard.

• Analytical Balance: Accurate to at least 0.1 mg.

• Volumetric Flasks: Class A, various sizes (e.g., 10 mL, 25 mL).

• Solvent: A high-purity, optically inactive solvent in which the compound is soluble (e.g., ethanol, methanol, chloroform). The choice of solvent should be documented.

• Sample: (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid of high purity.

II. Experimental Workflow

The process for determining the specific rotation can be visualized as follows:

Caption: Workflow for determining specific rotation.

III. Step-by-Step Procedure

• Instrument Calibration:

  • Turn on the polarimeter and allow the light source to stabilize.

  • Set the temperature to a standard value, typically 20°C or 25°C, and allow the instrument to equilibrate.

  • Fill the polarimeter cell with the chosen solvent (blank).

  • Place the cell in the polarimeter and take a reading. This should be zero. If not, adjust the instrument to zero.

• Sample Preparation:

  • Accurately weigh a sample of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid (e.g., 100 mg).

  • Quantitatively transfer the sample to a volumetric flask (e.g., 10 mL).

  • Add a portion of the chosen solvent and dissolve the sample completely.

  • Carefully add solvent to the calibration mark of the volumetric flask.

  • Stopper the flask and invert it several times to ensure a homogeneous solution.

• Measurement:

  • Rinse the polarimeter cell with a small amount of the sample solution.

  • Fill the cell with the sample solution, ensuring no air bubbles are present in the light path.

  • Place the filled cell in the polarimeter.

  • Allow the solution to reach thermal equilibrium with the instrument.

  • Measure the observed angle of rotation (α). Record the value and the direction of rotation (+ for dextrorotatory, - for levorotatory).

• Calculation:

  • Calculate the concentration (c) of the solution in g/mL.

  • Calculate the specific rotation [α] using the following formula:

    [α]Tλ = α / (l × c)

    Where:

    • [α] is the specific rotation.

    • T is the temperature in degrees Celsius.

    • λ is the wavelength of the light source (e.g., D for the sodium D-line).

    • α is the observed rotation in degrees.

    • l is the path length of the polarimeter cell in decimeters (dm). For a standard 100 mm cell, l = 1 dm.

    • c is the concentration of the sample in g/mL.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the obtained specific rotation value, the following practices are recommended:

• Purity Confirmation: The enantiomeric and chemical purity of the (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid sample should be confirmed by orthogonal methods, such as chiral HPLC and NMR spectroscopy, prior to polarimetry.

• Multiple Measurements: Perform multiple measurements of the same solution and calculate the average and standard deviation to assess the precision of the reading.

• Concentration Dependence: Measure the specific rotation at different concentrations to check for any concentration-dependent effects. For ideal solutions, the specific rotation should be independent of concentration.

Conclusion

While a definitive literature value for the specific rotation of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid remains to be established, this guide provides the necessary framework for its experimental determination. By following the detailed protocol and considering the comparative data from analogous structures, researchers can confidently measure and report this crucial physical constant. This will not only aid in the quality control of synthetic intermediates but also contribute valuable data to the scientific community, particularly in the field of complex natural product synthesis. The rigorous application of these principles will ensure the generation of accurate and reliable data, upholding the highest standards of scientific integrity.

References

• Vedejs, E., & Fu, Z. (2014). Access to Optically Pure β-Hydroxy Esters via Non-Enzymatic Kinetic Resolution by a Planar-Chiral DMAP Catalyst. Molecules, 19(9), 14356-14380. [Link]

• NextSDS. (2S,3R)-3-hydroxy-2-methyl-3-phenylpropanoic acid — Chemical Substance Information. [Link]

• Mukaiyama, T. (1998). Asymmetric total synthesis of Taxol. Tokyo University of Science.
• Nicolaou, K. C., et al. (1994). Total synthesis of taxol.

• Shiraiwa, T., et al. (2006). Preparation of optically active (2RS,3SR)-2-amino-3-hydroxy-3-phenylpropanoic acid (threo-beta-phenylserine) via optical resolutions by replacing and preferential crystallization. Chemical & Pharmaceutical Bulletin, 54(8), 1170-1174. [Link]

• Kuwajima, I., & Mukaiyama, T. (1998). Enantioselective Total Synthesis of (−)-Taxol. ResearchGate. [Link]

• Shiraiwa, T., et al. (2005). Preparation of Optically Active threo-2-Amino-3-hydroxy-3-phenylpropanoic Acid (threo-β-Phenylserine) via Optical Resolution. ResearchGate. [Link]

• Asymmetric. Optical Rotation, Optical Activity, and Specific Rotation. [Link]

• Mowlem, T. J., & Williams, J. M. (1993). The Conversion of L-Phenylalanine to (S)-2-Hydroxy-3-phenylpropanoic Acid: A Simple, Visual Example of a Stereospecific S(N)2 Reaction. Journal of Chemical Education, 70(9), 767. [Link]

• Chinese Patent CN113968781A. Synthesis method of (S) -2-hydroxy-3-o-methylpropanoic acid.

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• Fülöp, F., & Matt, C. (2022). Enantioselective Synthesis of 3-Aryl-3-hydroxypropanoic Esters as Subunits for Chiral Liquid Crystals. The Journal of Organic Chemistry, 87(21), 14045-14057. [Link]

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Safety & Regulatory Compliance

Proper Disposal of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid: A Practical Guide for Laboratory Personnel

Authored by: Dr. Evelyn Reed, Senior Application Scientist

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. Among these, chiral molecules like (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid, a key building block in organic synthesis, demand meticulous attention not only in their application but also in their disposal. This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of this compound, ensuring the safety of laboratory personnel and the protection of our environment. Our approach is grounded in established safety protocols and regulatory standards, empowering you to manage your chemical waste with confidence and precision.

Understanding the Compound: Hazard Profile and Risk Assessment

Before any handling or disposal, a thorough understanding of the compound's hazard profile is paramount. (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid, while not classified as acutely toxic, presents potential hazards that necessitate careful handling.

Key Hazard Information:

Hazard Category	Classification	Precautionary Statement
Skin Corrosion/Irritation	Category 2	Causes skin irritation.
Eye Damage/Irritation	Category 2A	Causes serious eye irritation.
Specific Target Organ Toxicity	Category 3 (Respiratory)	May cause respiratory irritation.

Source: Safety Data Sheet for 3-Hydroxy-2-methyl-3-phenylpropanoic acid.

This information dictates the minimum personal protective equipment (PPE) required and informs the immediate actions to be taken in case of accidental exposure. The primary risks are associated with direct contact and inhalation of the powdered solid.

Pre-Disposal: Segregation and Waste Minimization

Effective waste management begins long before the final disposal. Proper segregation and a commitment to waste minimization are the cornerstones of a safe and efficient laboratory.

Waste Minimization in Practice:

• Accurate Weighing: Only weigh out the amount of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid required for your experiment. This simple step can significantly reduce the volume of waste generated.

• Avoid Contamination: Use clean, dedicated spatulas and weighing boats to prevent cross-contamination of the stock chemical, which would necessitate the disposal of a larger quantity.

• Dedicated Waste Container: Designate a specific, clearly labeled waste container for this compound and its direct derivatives. This prevents the mixing of incompatible waste streams.

Step-by-Step Disposal Protocol for (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid

This protocol outlines the standard procedure for the disposal of solid (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid.

Personnel Protective Equipment (PPE) Required:

• Eye Protection: ANSI-rated safety glasses or goggles.

• Hand Protection: Nitrile or neoprene gloves.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: In cases of significant dust generation, a NIOSH-approved respirator may be necessary.

Disposal Workflow:

Caption: Disposal workflow for solid (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid.

Detailed Steps:

• Don Appropriate PPE: Before handling any waste, ensure you are wearing the required personal protective equipment.

• Select a Labeled, Compatible Solid Waste Container: Use a container that is clearly labeled "Hazardous Waste" and includes the chemical name: "(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid". The container should be made of a material compatible with organic acids, such as high-density polyethylene (HDPE).

• Carefully Transfer Waste: Using a dedicated, clean spatula, carefully transfer the solid waste into the designated container. Avoid creating dust. If the compound is in a solution, it should be treated as liquid organic waste and placed in a compatible, labeled liquid waste container. Do not pour down the drain.

• Securely Seal the Container: Once the waste has been transferred, securely seal the container to prevent any leaks or spills.

• Store in Designated Hazardous Waste Area: Place the sealed container in your laboratory's designated hazardous waste accumulation area. This area should be well-ventilated and away from incompatible materials.

• Arrange for Licensed Waste Disposal Pickup: Follow your institution's procedures for arranging a pickup by a licensed hazardous waste disposal company. Disposal of this compound should be through incineration or another approved method in accordance with local, state, and federal regulations.

Emergency Procedures in Case of a Spill

In the event of a spill, immediate and correct action is crucial to mitigate any potential harm.

Spill Response Protocol:

Caption: Emergency spill response for (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid.

Regulatory Compliance: A Non-Negotiable Aspect of Disposal

The disposal of all laboratory chemicals, including (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid, is governed by stringent regulations. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) provides the framework for hazardous waste management. It is the responsibility of the waste generator (the laboratory) to properly characterize and dispose of their chemical waste. Adherence to these regulations is not just a matter of best practice; it is a legal requirement.

By following the detailed procedures outlined in this guide, you can ensure the safe and compliant disposal of (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid, contributing to a safer laboratory environment and demonstrating a commitment to environmental stewardship.

References

• University of California, Los Angeles - Environmental Health & Safety. (n.d.). Chemical Waste Disposal. [Link]

• Environmental Protection Agency. (n.d.). Wastes - Hazardous Waste. [Link]

• Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act (RCRA) Laws and Regulations. [Link]

Personal protective equipment for handling (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid

Advanced Safety and Handling Protocol: (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic Acid

(2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid (CAS: 76549-02-5) is a highly purified (≥99.89%) chiral solid utilized extensively as an intermediate in complex pharmaceutical synthesis[1]. With a molecular weight of 180.2 g/mol [2], this compound presents specific handling challenges due to its physical state as a fine powder and its acute toxicity profile. Classified as a Category 4 acute toxin across oral, dermal, and inhalation routes[3], improper handling can lead to severe respiratory irritation, central nervous system depression (drowsiness/dizziness), and compromised experimental integrity.

This guide provides a self-validating, causally driven protocol for the safe handling, operational processing, and disposal of this compound, designed specifically for drug development professionals.

Quantitative Hazard & Logistics Profile

To design an effective safety matrix, we must first quantify the chemical's physical and hazardous properties.

Parameter	Value / Classification	Operational Causality
CAS Number	76549-02-5	Primary identifier for inventory and [3].
Physical State	Solid (Powder)	High risk of aerosolization; mandates draft protection[1].
Storage Temp.	-80°C to -20°C	Prevents thermal degradation; requires thermal equilibration before opening[1].
Acute Toxicity	Category 4 (H302, H312, H332)	Mandates strict barrier PPE (gloves, coat, goggles) to prevent systemic absorption[3].
Irritation	Skin Irrit. 2 (H315), Eye Irrit. 2A (H319)	Requires chemical splash goggles and chemically resistant nitrile gloves[3].
STOT SE	Category 3 (H336)	May cause respiratory irritation/drowsiness; mandates chemical fume hood usage[3].

Personal Protective Equipment (PPE) Matrix

The PPE required for handling (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid is designed to mitigate its specific hazard codes[3].

• Respiratory Protection : The primary defense is a certified chemical fume hood. If handling outside a hood is absolutely unavoidable (e.g., bulk transfer in a cleanroom), a NIOSH-approved N95 or P100 particulate respirator is mandatory to block inhalation of the acutely toxic powder.

• Dermal Protection (Hands) : Double-gloving with nitrile gloves (minimum 0.11 mm thickness) is required. Causality: Nitrile provides superior chemical resistance to organic acids compared to latex. The double-glove system allows for immediate removal of the outer layer if contaminated, preserving the inner barrier.

• Ocular Protection : ANSI Z87.1-certified chemical splash goggles. Standard safety glasses are insufficient because they do not form a seal against aerosolized, irritating dust (Eye Irrit. 2A)[3].

• Body Protection : A fully buttoned, flame-resistant (FR) laboratory coat.

Operational Workflow & Handling Protocol

Every step in this workflow is designed as a self-validating system to ensure safety and preserve the 99.89% purity of the compound[1].

Phase 1: Retrieval and Thermal Equilibration

• Retrieval : Remove the sealed container from the -20°C freezer[1].

• Equilibration : Place the sealed vial in a desiccator at room temperature for 30–45 minutes.

  • Causality: Opening a cold vial immediately introduces atmospheric moisture. Condensation will degrade the chiral purity of the acid and cause the fine powder to clump, increasing the difficulty of weighing and the risk of spills.

• Validation : Visually confirm the exterior of the vial has no condensation before opening.

Phase 2: Fume Hood Transfer and Weighing

• Hood Verification : Before transferring the vial, check the fume hood's magnehelic gauge.

  • Validation: Ensure the face velocity is between 80–120 feet per minute (fpm). If the gauge reads below 80 fpm, abort the procedure.

• Static Mitigation : Wipe the exterior of the weighing boat and the micro-spatula with an anti-static cloth, or use a Zerostat gun.

  • Causality: Fine organic powders readily accumulate static charge. Static repulsion can cause the powder to suddenly disperse from the spatula, contaminating the balance and creating an inhalation hazard (Acute Tox 4)[3].

• Transfer : Carefully weigh the required mass. Immediately recap the source vial and seal the cap with Parafilm to prevent moisture ingress during return to storage.

Phase 3: Reaction Setup

• Solubilization : Dissolve the weighed solid in the designated reaction solvent inside the fume hood before transferring to other laboratory areas.

  • Causality: Once in solution, the aerosolization and inhalation risks are effectively neutralized, shifting the hazard profile strictly to dermal/ocular exposure.

Operational workflow for handling (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid.

Disposal & Spill Management Plan

Due to its classification as a skin/eye irritant and acute toxin[3], strict protocols govern spill response and waste disposal.

Spill Cleanup Protocol

• Evacuate and Assess : If the spill occurs outside the fume hood, immediately step back and allow any airborne dust to settle. Ensure your respirator and splash goggles are secure.

• Dampening (Crucial Step) : Do not dry sweep. Dry sweeping will aerosolize the toxic powder. Instead, lightly dampen the spilled solid with an inert, compatible solvent (e.g., isopropanol or water) using a squirt bottle.

  • Causality: Dampening binds the fine particulates into a slurry, completely eliminating the inhalation hazard.

• Collection : Wipe up the slurry using absorbent lab pads.

• Decontamination : Wash the spill surface with soap and water to remove any residual acidic residue.

Hazardous Waste Disposal

• Solid Waste : Place all contaminated weighing boats, absorbent pads, and the outer layer of your double-gloves into a chemically compatible, heavy-duty plastic waste bag.

• Labeling : Seal the bag and attach a hazardous waste label. Explicitly write: "Hazardous Solid Waste: Contains (2S,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid (Toxic/Irritant)."

• Routing : Do not dispose of this compound in standard municipal waste or down the drain. Route the sealed container to your institution's Environmental Health and Safety (EHS) department for high-temperature incineration.

References

• NextSDS. "(2S,3S)-3-hydroxy-2-methyl-3-phenylpropanoic acid - Hazard Classifications". NextSDS Substance Database. URL: [Link]

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